Cas no 2503207-38-1 (1-(trifluoromethyl)cyclopropylmethanethiol)

• Product Name: 1-(trifluoromethyl)cyclopropylmethanethiol
• CAS No: 2503207-38-1
• MF: C₅H₇F₃S
• MW: 156.169290781021
• MDL: MFCD32859401
• CID: 5670051
• PubChem ID: 154809643
• Update Time: 2025-10-30

1-(trifluoromethyl)cyclopropylmethanethiol Chemical and Physical Properties

Names and Identifiers

• [1-(Trifluoromethyl)cyclopropyl]methanethiol
• 2503207-38-1
• EN300-27149746
• DLMAZYNZDMSGGI-UHFFFAOYSA-N
• 1-(trifluoromethyl)cyclopropylmethanethiol

• MDL： MFCD32859401
• Inchi： 1S/C5H7F3S/c6-5(7,8)4(3-9)1-2-4/h9H,1-3H2
• InChI Key： DLMAZYNZDMSGGI-UHFFFAOYSA-N
• SMILES： SCC1(C(F)(F)F)CC1

Computed Properties

• Exact Mass: 156.02205588g/mol
• Monoisotopic Mass: 156.02205588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 1Ų

Additional information on 1-(trifluoromethyl)cyclopropylmethanethiol

Introduction to 1-(trifluoromethyl)cyclopropylmethanethiol (CAS No. 2503207-38-1)

1-(trifluoromethyl)cyclopropylmethanethiol, with the CAS number 2503207-38-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its trifluoromethyl and thiol functional groups, which confer it with distinct reactivity and biological activity.

The chemical structure of 1-(trifluoromethyl)cyclopropylmethanethiol consists of a cyclopropyl ring substituted with a trifluoromethyl group and a thiol group. The trifluoromethyl group, known for its electron-withdrawing properties, imparts significant stability and reactivity to the molecule. The thiol group, on the other hand, is highly reactive and can participate in various chemical reactions, such as nucleophilic substitution and oxidation processes.

In the realm of pharmaceutical research, 1-(trifluoromethyl)cyclopropylmethanethiol has shown promise as a building block for the synthesis of novel drugs. Its unique combination of functional groups allows for the creation of compounds with tailored biological activities. For instance, recent studies have explored its use in the development of antimicrobial agents and anticancer drugs. The trifluoromethyl group can enhance the lipophilicity of drug molecules, improving their ability to cross cell membranes and reach their targets. Meanwhile, the thiol group can facilitate interactions with biological targets, such as enzymes and receptors.

Beyond pharmaceuticals, 1-(trifluoromethyl)cyclopropylmethanethiol has also found applications in materials science. Its reactivity makes it a valuable precursor for the synthesis of functional materials, such as polymers and coatings. For example, researchers have utilized this compound to create self-healing materials that can repair themselves when damaged. The thiol group's ability to form disulfide bonds is particularly useful in this context, as it allows for dynamic cross-linking and network formation.

The synthesis of 1-(trifluoromethyl)cyclopropylmethanethiol typically involves multi-step processes that leverage advanced organic chemistry techniques. One common approach involves the reaction of a trifluoromethylated cyclopropane derivative with a suitable thiolating agent. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly, reducing waste and improving yields.

In terms of safety and handling, while 1-(trifluoromethyl)cyclopropylmethanethiol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, it is advisable to store the compound in a well-ventilated area away from incompatible substances.

The future prospects for 1-(trifluoromethyl)cyclopropylmethanethiol are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, there is growing interest in using this compound as a platform for developing targeted drug delivery systems. By attaching specific ligands or antibodies to the molecule, researchers aim to enhance its selectivity and efficacy in treating various diseases.

In conclusion, 1-(trifluoromethyl)cyclopropylmethanethiol (CAS No. 2503207-38-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new methodologies and technologies emerge, the significance of this compound is likely to increase, contributing to advancements in multiple scientific fields.